N-(2-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride

• IUPAC Name: N-(2-fluorophenyl)-2-[isoquinolin-5-ylsulfonyl(methyl)amino]acetamide;hydrochloride
• InChI: InChI=1S/C18H16FN3O3S.ClH/c1-22(12-18(23)21-16-7-3-2-6-15(16)19)26(24,25)17-8-4-5-13-11-20-10-9-14(13)17;/h2-11H,12H2,1H3,(H,21,23);1H
• InChI Key: XXGAHUUVDRHQPP-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1=CC=CC=C1F)S(=O)(=O)C2=CC=CC3=C2C=CN=C3.Cl
• Molecular Formula: C18H17ClFN3O3S
• Molecular Weight: 409.9 g/mol

Description

N-(2-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride, also known as FIPI, is a small molecule inhibitor that has been widely studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating cellular signaling pathways and disease mechanisms.

Mechanism of Action

N-(2-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride works by binding to the active site of PLD and preventing it from catalyzing the conversion of phosphatidylcholine to phosphatidic acid. This inhibition of PLD activity can lead to a variety of downstream effects, including alterations in cell proliferation, migration, and survival. The exact mechanism of action of N-(2-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride is still being investigated, but it is clear that it has a significant impact on cellular signaling pathways.
Biochemical and Physiological Effects:
N-(2-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride has been shown to have a variety of biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses. This compound has also been shown to have anti-inflammatory effects, making it a potential therapeutic agent for diseases such as rheumatoid arthritis and multiple sclerosis. Additionally, N-(2-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride has been shown to have anti-cancer effects, suggesting that it may be a valuable tool for cancer research and treatment.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride in lab experiments is its specificity for PLD. This compound is highly selective for PLD and does not affect other enzymes or cellular pathways. Additionally, N-(2-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride is relatively easy to use and has been shown to be effective in a variety of cell types and experimental conditions. However, there are also limitations to using N-(2-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride in lab experiments. For example, the synthesis of this compound is complex and may be difficult for some labs to perform. Additionally, the effects of N-(2-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride may vary depending on the experimental conditions and cell type used.

Future Directions

There are many potential future directions for research involving N-(2-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride. One area of interest is the development of new analogs or derivatives of this compound that may have improved efficacy or selectivity. Additionally, further research is needed to fully understand the mechanism of action of N-(2-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride and its downstream effects on cellular signaling pathways. Finally, there is potential for N-(2-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride to be used in clinical trials for a variety of diseases, although more research is needed to fully explore its therapeutic potential.

Synthesis Methods

N-(2-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis of this compound is complex and requires specialized knowledge and equipment. The exact details of the synthesis method are beyond the scope of this paper, but it is important to note that the purity and quality of the final product are critical for its effectiveness in scientific research.

Scientific Research Applications

N-(2-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride has been used in a wide range of scientific research studies, including investigations into cancer, inflammation, and cardiovascular disease. This compound has been shown to inhibit the activity of a key enzyme called phospholipase D (PLD), which is involved in a variety of cellular processes. By inhibiting PLD activity, N-(2-fluorophenyl)-2-(N-methylisoquinoline-5-sulfonamido)acetamide hydrochloride can alter cellular signaling pathways and may have therapeutic potential for a variety of diseases.